![molecular formula C16H28N4O6 B608368 Carbamic acid, N-[5-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,4,5,6-tetrahydro-4-oxo-1,3,5-triazin-2-yl]-, heptyl ester CAS No. 815588-85-3](/img/structure/B608368.png)
Carbamic acid, N-[5-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,4,5,6-tetrahydro-4-oxo-1,3,5-triazin-2-yl]-, heptyl ester
Overview
Description
KP-1461 is an anti-HIV agent and prodrug of KP-1212.
Scientific Research Applications
Enantioselective Synthesis
Carbamic acid derivatives, including those related to the specified chemical, are instrumental in enantioselective synthesis processes. Goss et al. (2009) discussed the preparation of dihydropyrimidones, highlighting the role of these compounds in creating chiral compounds through stereoselective Mannich reactions, which are crucial for synthesizing enantioselectively active pharmaceutical ingredients (Goss, Dai, Lou, & Schaus, 2009).
Photosensitized Reactions
In the study of photosensitized oxidation, Raoul and Cadet (1996) identified 1-(2-deoxy-β-d-erythro-pentofuranosyl)-cyanuric acid as a major product in reactions involving similar carbamic acid derivatives. This work helps understand the chemical behavior of these compounds under photosensitized conditions, which is vital in photochemical applications (Raoul & Cadet, 1996).
Chemical Synthesis and Reagent Development
In the field of organic synthesis, carbamic acid derivatives serve as important reagents. Armitt (2001) discussed the use of alkoxychloro-1,3,5-triazines, closely related to the chemical , in generating activated esters for the preparation of amides, esters, and anhydrides. This illustrates the versatility of these compounds in synthesizing a wide range of chemical products (Armitt, 2001).
Peptide Synthesis
Kaminski et al. (2005) explored the use of triazine-based coupling reagents for peptide synthesis, highlighting the role of similar carbamic acid derivatives in facilitating the synthesis of complex biological molecules, such as peptides and proteins. This application is particularly relevant in the field of biochemistry and pharmaceuticals (Kaminski, Kolesińska, Kolesińska, Sabatino, Chelli, Rovero, Blaszczyk, Główka, & Papini, 2005).
properties
CAS RN |
815588-85-3 |
|---|---|
Product Name |
Carbamic acid, N-[5-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,4,5,6-tetrahydro-4-oxo-1,3,5-triazin-2-yl]-, heptyl ester |
Molecular Formula |
C16H28N4O6 |
Molecular Weight |
372.422 |
IUPAC Name |
heptyl N-[5-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1,4-dihydro-1,3,5-triazin-2-yl]carbamate |
InChI |
InChI=1S/C16H28N4O6/c1-2-3-4-5-6-7-25-16(24)19-14-17-10-20(15(23)18-14)13-8-11(22)12(9-21)26-13/h11-13,21-22H,2-10H2,1H3,(H2,17,18,19,23,24) |
InChI Key |
SZWIAFVYPPMZML-YNEHKIRRSA-N |
SMILES |
CCCCCCCOC(=O)NC1=NCN(C(=O)N1)C2CC(C(O2)CO)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KP-1461; KP1461; KP 1461 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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